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Compound of Interest

1-Bromo-3-
Compound Name:
(difluoromethoxy)benzene

cat. No.: B1271890

An In-depth Technical Guide to 1-Bromo-3-(difluoromethoxy)benzene

For researchers, scientists, and professionals in drug development, 1-Bromo-3-
(difluoromethoxy)benzene is a key fluorinated aromatic intermediate. Its unique structural
features, particularly the difluoromethoxy group and the bromine atom, make it a versatile
building block in the synthesis of complex organic molecules for the pharmaceutical,
agrochemical, and material science industries.[1][2][3] This guide provides a comprehensive
overview of its structure, properties, and applications.

Chemical Structure and Molecular Weight

1-Bromo-3-(difluoromethoxy)benzene is an aromatic compound characterized by a benzene
ring substituted with a bromine atom at position 1 and a difluoromethoxy group (-OCHF2) at
position 3.

e Molecular Formula: C7HsBrF20[1][4]
e Molecular Weight: 223.01 g/mol [4][5] (also cited as 223.02 g/mol )
e Canonical SMILES: C1=CC(=CC(=C1)Br)OC(F)F

e InChl Key: NWBDGKNKAFGQQL-UHFFFAOYSA-N[6]
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Physicochemical and Spectroscopic Data

The properties of this compound make it suitable for a variety of synthetic applications. It is
typically a colorless to light yellow clear liquid under standard conditions.[1]

ble 1: Physicachemical .

Property Value Source

Colorless to light yellow clear

Appearance iquid [1]
Density 1.585 g/mL at 25 °C [5]
Boiling Point 196-197 °C [6]1[5]
Refractive Index n20/D 1.502 [6][5]
Purity (Assay) =>97% or = 98% (GC) [41[5]
Storage Conditions Store at 2 - 8 °C, under Argon [4]

Table 2: Chemical Identifiers

Identifier Value Source
CAS Number 262587-05-3 [1][4][5]
PubChem CID 2737006

MDL Number MFCD00236233 [1][6]

Spectroscopic Information

Spectroscopic data is crucial for the identification and characterization of the compound.
Available data includes Fourier-transform infrared (FTIR) and Raman spectra.[7][8]

Role in Organic Synthesis and Drug Development

The true utility of 1-Bromo-3-(difluoromethoxy)benzene lies in its role as a synthetic
intermediate. The difluoromethoxy group is highly valued in medicinal chemistry as it can
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enhance metabolic stability, increase lipophilicity for better cell membrane penetration, and
improve binding affinity to biological targets.[3][9]

The bromine atom serves as a versatile functional handle for various transformations, most
notably palladium-catalyzed cross-coupling reactions such as Suzuki, Stille, and Sonogashira
couplings.[3] These reactions are fundamental for constructing the complex molecular
skeletons required for modern pharmaceuticals and agrochemicals.[3]
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Caption: Logical overview of the primary applications of 1-Bromo-3-
(difluoromethoxy)benzene.

Experimental Protocols
Synthesis via Nucleophilic Substitution

A common route to synthesize aryl difluoromethyl ethers involves the reaction of a
corresponding phenol with a source of difluorocarbene, such as chlorodifluoromethane. The
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following is a representative protocol adapted from the synthesis of a structurally similar
compound.[10]

Reaction: 3-Bromophenol + CHF2C| -~ 1-Bromo-3-(difluoromethoxy)benzene
Materials:

e 3-Bromophenol

e Chlorodifluoromethane (CHF2CI)

e Potassium Hydroxide (KOH, 30% aqueous solution)

« |Isopropyl alcohol (i-PrOH)

o Diethyl ether (Et20)

e Sodium Sulfate (NazS0Oa)

Procedure:

A mixture of 3-bromophenol and chlorodifluoromethane is prepared in a solvent system of
isopropyl alcohol and 30% aqueous potassium hydroxide in a sealed pressure vessel.

e The reaction mixture is heated to approximately 80-85 °C and stirred for 18-24 hours.
 After cooling to room temperature, the organic and aqueous layers are separated.
e The aqueous layer is extracted multiple times with diethyl ether.

» The initially separated organic layer and the combined ether extracts are washed
sequentially with 2N NaOH solution and water.

e The final organic solution is dried over anhydrous sodium sulfate (Na2S0a), filtered, and
concentrated under reduced pressure to yield the crude product.

 Further purification can be achieved via silica gel chromatography or distillation if required.
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Application in Suzuki Cross-Coupling

The bromine atom on the benzene ring makes the compound an excellent substrate for Suzuki
coupling reactions to form new carbon-carbon bonds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Bromo-3-(difluoromethoxy)benzene structure and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1271890#1-bromo-3-difluoromethoxy-benzene-
structure-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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